N-[4-(2-methyl-1H-imidazol-1-yl)benzyl]-N'-(3-methyl-1,2,4-thiadiazol-5-yl)urea

• IUPAC Name: 1-[[4-(2-methylimidazol-1-yl)phenyl]methyl]-3-(3-methyl-1,2,4-thiadiazol-5-yl)urea
• InChI: InChI=1S/C15H16N6OS/c1-10-18-15(23-20-10)19-14(22)17-9-12-3-5-13(6-4-12)21-8-7-16-11(21)2/h3-8H,9H2,1-2H3,(H2,17,18,19,20,22)
• InChI Key: UAROMVJGHOAZDH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NSC(=N1)NC(=O)NCC2=CC=C(C=C2)N3C=CN=C3C
• Molecular Formula: C15H16N6OS
• Molecular Weight: 328.4 g/mol

Description

N-[4-(2-methyl-1H-imidazol-1-yl)benzyl]-N'-(3-methyl-1,2,4-thiadiazol-5-yl)urea, also known as MI-TDU, is a chemical compound that has been widely studied for its potential applications in scientific research. MI-TDU is a urea derivative that has been synthesized to target specific biochemical pathways in cells, and has shown promise in a variety of research applications.

Mechanism of Action

The mechanism of action of N-[4-(2-methyl-1H-imidazol-1-yl)benzyl]-N'-(3-methyl-1,2,4-thiadiazol-5-yl)urea is complex and not fully understood, but it is thought to involve the inhibition of certain enzymes and signaling pathways that are involved in disease processes. N-[4-(2-methyl-1H-imidazol-1-yl)benzyl]-N'-(3-methyl-1,2,4-thiadiazol-5-yl)urea has been shown to inhibit the activity of protein kinase C (PKC) and mitogen-activated protein kinase (MAPK), both of which are involved in cancer cell growth and proliferation. N-[4-(2-methyl-1H-imidazol-1-yl)benzyl]-N'-(3-methyl-1,2,4-thiadiazol-5-yl)urea has also been shown to inhibit the activity of beta-secretase 1 (BACE1), an enzyme that is involved in the formation of amyloid plaques in Alzheimer's disease.
Biochemical and Physiological Effects:
N-[4-(2-methyl-1H-imidazol-1-yl)benzyl]-N'-(3-methyl-1,2,4-thiadiazol-5-yl)urea has been shown to have a variety of biochemical and physiological effects, including inhibition of cell growth and proliferation, induction of apoptosis (programmed cell death), and inhibition of tumor angiogenesis (the formation of new blood vessels to support tumor growth). N-[4-(2-methyl-1H-imidazol-1-yl)benzyl]-N'-(3-methyl-1,2,4-thiadiazol-5-yl)urea has also been shown to improve cardiac function in animal models of heart failure.

Advantages and Limitations for Lab Experiments

One advantage of N-[4-(2-methyl-1H-imidazol-1-yl)benzyl]-N'-(3-methyl-1,2,4-thiadiazol-5-yl)urea for lab experiments is its specificity for certain enzymes and signaling pathways, which allows researchers to target specific disease processes. However, one limitation of N-[4-(2-methyl-1H-imidazol-1-yl)benzyl]-N'-(3-methyl-1,2,4-thiadiazol-5-yl)urea is its relatively complex synthesis method, which may make it difficult to produce in large quantities for use in experiments.

Future Directions

There are many potential future directions for research on N-[4-(2-methyl-1H-imidazol-1-yl)benzyl]-N'-(3-methyl-1,2,4-thiadiazol-5-yl)urea, including further study of its mechanisms of action, optimization of its synthesis method, and exploration of its potential applications in other disease areas. Additionally, N-[4-(2-methyl-1H-imidazol-1-yl)benzyl]-N'-(3-methyl-1,2,4-thiadiazol-5-yl)urea could be used as a starting point for the development of new drugs that target specific enzymes and signaling pathways involved in disease processes.

Synthesis Methods

N-[4-(2-methyl-1H-imidazol-1-yl)benzyl]-N'-(3-methyl-1,2,4-thiadiazol-5-yl)urea can be synthesized through a multi-step process, starting with the reaction of 2-methyl-1H-imidazole with 4-chlorobenzyl chloride to form 4-(2-methyl-1H-imidazol-1-yl)benzyl chloride. This intermediate is then reacted with 3-methyl-1,2,4-thiadiazol-5-amine to form N-[4-(2-methyl-1H-imidazol-1-yl)benzyl]-N'-(3-methyl-1,2,4-thiadiazol-5-yl)urea.

Scientific Research Applications

N-[4-(2-methyl-1H-imidazol-1-yl)benzyl]-N'-(3-methyl-1,2,4-thiadiazol-5-yl)urea has been studied for its potential applications in a variety of scientific research areas, including cancer research, neurodegenerative disease research, and cardiovascular disease research. N-[4-(2-methyl-1H-imidazol-1-yl)benzyl]-N'-(3-methyl-1,2,4-thiadiazol-5-yl)urea has been shown to inhibit the activity of certain enzymes and signaling pathways that are involved in these diseases, making it a promising candidate for further study.